N-(5-chloro-2-methoxyphenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide

Specification

• CAS No.: 896347-34-5
• Molecular Formula: C17H15ClN4O3S
• Molecular Weight: 390.84
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C17H15ClN4O3S/c1-10-4-3-7-22-15(10)20-16(21-17(22)24)26-9-14(23)19-12-8-11(18)5-6-13(12)25-2/h3-8H,9H2,1-2H3,(H,19,23)
• Standard InChI Key: ZLCDGLIVNIBWEX-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=C(C=CC(=C3)Cl)OC

Introduction

N-(5-chloro-2-methoxyphenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide is a complex organic compound belonging to the class of acetamides. It features a chloro-substituted aromatic ring and a pyrido-triazine moiety, which may contribute to its biological activity. The presence of sulfur in the structure suggests potential applications in medicinal chemistry, particularly in the development of pharmaceuticals.

Synthesis and Characterization

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide involves multi-step organic synthesis routes. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared Spectroscopy (IR) are employed to confirm the structure of the synthesized compound.

Comparison with Similar Compounds

Similar compounds, such as those featuring pyrimidoindole cores, have shown potential in cancer therapeutics by inducing apoptosis and cell cycle arrest. While N-(5-chloro-2-methoxyphenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide has not been specifically studied for such activities, its structural similarities suggest potential for similar biological effects.

Research Findings and Future Directions

Research into similar compounds suggests that modifications in the structure can significantly alter pharmacological activity. For instance, changes in the pyrimidoindole core can affect cytotoxicity against cancer cell lines. Further studies on N-(5-chloro-2-methoxyphenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide could explore its potential as a therapeutic agent by examining its interactions with biological targets and optimizing its structure for enhanced activity.